Cas no 2411308-47-7 (2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide)

• Product Name: 2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide
• CAS No: 2411308-47-7
• MF: C₁₅H₁₇ClN₂OS
• MW: 308.826281309128
• CID: 5356201
• PubChem ID: 154880721
• Update Time: 2025-06-14

2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,6-dimethylpyridin-3-yl)-N-[(2-methylthiophen-3-yl)methyl]acetamide
• Z3837315082
• 2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide

• Inchi： 1S/C15H17ClN2OS/c1-10-4-5-14(11(2)17-10)18(15(19)8-16)9-13-6-7-20-12(13)3/h4-7H,8-9H2,1-3H3
• InChI Key： PIGYXLVDKCRVKX-UHFFFAOYSA-N
• SMILES： ClCC(N(C1=CC=C(C)N=C1C)CC1C=CSC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4

Additional information on 2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide

Comprehensive Overview of 2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide (CAS No. 2411308-47-7)

2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide (CAS No. 2411308-47-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of pyridine and thiophene rings, which are often explored for their bioactive properties. The presence of a chloroacetamide moiety further enhances its potential as a versatile intermediate in synthetic applications.

In recent years, researchers have focused on the structural optimization of N-(2,6-dimethylpyridin-3-yl) derivatives due to their promising pharmacological profiles. The integration of a 2-methylthiophen-3-yl group in this compound suggests potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Its CAS No. 2411308-47-7 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

The synthesis of 2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide involves multi-step organic reactions, often starting from commercially available 2,6-dimethylpyridine and 2-methylthiophene precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods align with the growing demand for high-purity intermediates in pharmaceutical development, a topic frequently searched in academic and industrial databases.

From an environmental perspective, the biodegradability and ecotoxicological profile of CAS No. 2411308-47-7 remain under investigation. Sustainable chemistry initiatives emphasize the importance of green synthesis routes for such compounds, reducing hazardous byproducts. This aligns with trending searches on eco-friendly chemical processes and circular economy principles in the chemical industry.

In agrochemical research, derivatives of chloroacetamide are studied for their herbicidal properties. While 2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide is not yet widely commercialized, its structural analogs demonstrate selective weed control mechanisms. This has sparked interest in crop protection forums and patent literature, where novel herbicide scaffolds are a hot topic.

The compound’s lipophilicity and hydrogen-bonding capacity, inferred from its functional groups, make it a candidate for QSAR studies (Quantitative Structure-Activity Relationship). Computational chemists frequently explore such molecules to predict bioavailability or toxicity, addressing common queries about in silico drug design tools and ADMET predictions.

Regulatory compliance for CAS No. 2411308-47-7 varies by region, but its non-inclusion in restricted lists underscores its utility in legitimate research. Laboratories handling this compound adhere to Good Laboratory Practices (GLP), a recurring search term among quality assurance professionals. Proper storage conditions—typically under inert atmospheres—are essential to maintain stability, as highlighted in chemical safety guidelines.

Future directions for 2-chloro-N-(2,6-dimethylpyridin-3-yl)-N-(2-methylthiophen-3-yl)methylacetamide may include structure-activity relationship (SAR) studies to refine its bioactivity. Collaborative efforts between academia and industry could accelerate its adoption in preclinical development, a subject of growing interest in translational research circles. Patent analytics reveal incremental innovations around similar scaffolds, signaling untapped potential.

In summary, CAS No. 2411308-47-7 represents a compelling case study in heterocyclic chemistry, bridging diverse applications from life sciences to material innovation. Its nomenclature—though complex—reflects the precision required in modern chemical communication, resonating with professionals searching for IUPAC naming conventions or chemical registry systems. As research evolves, this compound may emerge as a cornerstone in next-generation therapeutic or agricultural solutions.